3,6-Bis(methylsulfanyl)-1,2,4,5-tetrazine

• IUPAC Name: 3,6-bis(methylsulfanyl)-1,2,4,5-tetrazine
• InChI: InChI=1S/C4H6N4S2/c1-9-3-5-7-4(10-2)8-6-3/h1-2H3
• InChI Key: ROUDTSAXQIBBFZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(N=N1)SC
• Molecular Formula: C4H6N4S2
• DSSTOX Substance ID: DTXSID70327655
• Molecular Weight: 174.3 g/mol
• CAS RN: 1672-34-0

Description

The compound 3,6-Bis(methylsulfanyl)-1,2,4,5-tetrazine is a derivative of 1,2,4,5-tetrazine, which is a class of compounds known for their interesting chemical properties and potential applications. While the provided papers do not directly discuss this compound, they do provide insights into the behavior of similar tetrazine derivatives, which can be used to infer some aspects of the target compound's chemistry.

Synthesis Analysis

The synthesis of tetrazine derivatives often involves the reaction of hydrazine with other chemical precursors. For example, 3,6-Bis(3'-pyridyl)-1,2,4,5-tetrazine was prepared by reacting 3-cyanopyridine with hydrazine . Similarly, the synthesis of 3,6-bis(4-chlorophenyl)-1,2,4,5-tetrazine derivatives was achieved through the reaction of cyclohexylmethyl chloroformate with a dihydro-tetrazine . These methods suggest that the synthesis of this compound could potentially be carried out by introducing methylsulfanyl groups to the appropriate tetrazine precursor.

Molecular Structure Analysis

The molecular structure of tetrazine derivatives is characterized by the presence of a central tetrazine ring, which can adopt various conformations. For instance, the tetrazine ring in bis(cyclohexylmethyl) 3,6-bis(4-chlorophenyl)-1,2,4,5-tetrazine-1,2-dicarboxylate was found to have a twist conformation . The structure of these compounds can be further elucidated using techniques such as X-ray diffraction, as demonstrated for the energetic ion salts of 3,6-bis[(1H-1,2,3,4-tetrazol-5-yl)-amino]-1,2,4,5-tetrazine .

Chemical Reactions Analysis

Tetrazine derivatives participate in various chemical reactions, including thermolysis and cycloaddition reactions. The thermolysis of a dihydrotetrazine derivative was studied, leading to the formation of benzenesulfonic anhydride and other products . Inverse electron demand Diels-Alder reactions have also been explored with 3,6-diacyl-1,2,4,5-tetrazines, representing a systematic study of their reactivity in [4 + 2] cycloaddition reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of tetrazine derivatives, such as their thermal stability and dissolution behavior, have been investigated. The thermal decomposition temperatures of various energetic ion salts of tetrazine were found to indicate good thermal stability . The dissolution properties of a tetrazine derivative in solvents like N-methyl-2-pyrrolidone and dimethyl sulfoxide were studied, providing insights into their enthalpies of dissolution and kinetic equations describing the dissolution processes .

Scientific Research Applications

Synthesis and Chemical Reactivity

• 3,6-Bis(methylsulfanyl)-1,2,4,5-tetrazine is used in the synthesis of various compounds through nucleophilic substitution with amines. A practical synthesis method was demonstrated using aqueous methylamine, showing the compound's utility in creating disubstitution products with primary and secondary amines (Cutivet et al., 2008).

Structural Analysis and Properties

• The compound's derivatives have been studied for their crystallographic properties. For instance, the study of hydrogen-bonding patterns in structural isomers of related tetrazines highlights the significance of weak interactions in the strong hydrogen-bond network, indicating the potential for detailed structural analysis in materials science (Zachara et al., 2004).

Energy-Rich Compound for Material Synthesis

• As an energy-rich compound, this compound has been explored in the synthesis of linear oligoheterocycles. Its bifunctional nature enables it to undergo [4+2] cycloadditions, leading to the formation of complex molecular structures not easily attainable by other methods (Sauer et al., 2001).

Application in Polymer Synthesis

• The compound is utilized in polymer synthesis, particularly in the preparation of bis(1,2,4,5-tetrazines). Studies on nucleophilic substitution reactions with mono- and di-amines demonstrate its versatility in creating a variety of substituted tetrazines, which are crucial in developing novel polymeric materials (Glidewell et al., 1997).

Inverse Electron Demand Diels-Alder Reactions

• The compound's derivatives have been extensively studied in inverse electron demand Diels-Alder reactions. This includes the synthesis of various diacyl-1,2,4,5-tetrazines and exploring their reactivity in these reactions, highlighting the compound's role in organic synthesis and material science (Soenen et al., 2003).

Computational Simulation in Material Science

• Computational simulation studies of this compound derivatives have been conducted to understand molecular ordering at phase transition temperatures. These studies are vital for developing materials with specific thermal and nematic properties (Prosochkina et al., 2011).

Mechanism of Action

Target of Action

The primary targets of 3,6-Bis(methylsulfanyl)-1,2,4,5-tetrazine are currently unknown. This compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

The interaction of this compound with its potential targets and the resulting changes are subjects of ongoing research .

Biochemical Pathways

As a unique chemical, its effects on various biochemical pathways and the downstream effects remain to be discovered .

Result of Action

As a unique chemical, its specific effects at the molecular and cellular level are subjects of ongoing research .

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect its action .